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Compound of Interest

Compound Name: Cyclohexylamine Hydroiodide
CAS No.: 45492-87-3
Cat. No.: B3028986
Get Quote
. J

Welcome to the Technical Support Center for Cyclohexylamine Hydroiodide (CHAI). As a
Senior Application Scientist, | have designed this resource to equip researchers, materials
scientists, and drug development professionals with field-proven methodologies for handling
this critical alkylammonium halide.

Whether you are utilizing CHAI as a bulky organic cation for 2D/3D perovskite solar cells or as
a specialized intermediate in pharmaceutical synthesis, maintaining the stoichiometric and
chemical integrity of this reagent is non-negotiable. This guide provides the causality behind
our strict handling rules, self-validating protocols for material recovery, and troubleshooting
workflows to ensure your experiments remain reproducible.

Physicochemical Data & Storage Thresholds

Before handling CHAI, it is critical to understand its quantitative baseline. Deviations from these
storage thresholds are the primary cause of experimental failure.
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Property /| Parameter

Specification | Threshold

Chemical Formula CeH13N-HI
CAS Number 45492-87-3
Molecular Weight 227.09 g/mol

Appearance (Pristine)

White crystalline powder

Melting Point

194 °C

Storage Temperature

Room Temperature (15-25 °C)

Optimal Atmosphere

Inert Gas (Argon or Nitrogen, < 0.1 ppm
02/H20)

Light Sensitivity

High (Requires amber glass or opaque

shielding)

GHS Hazards

H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.
Irrit.)

Data supported by and.

The Causality of Degradation

Why are our storage parameters so strict? CHAI is highly hygroscopic and susceptible to

photo-oxidative degradation. When exposed to ambient moisture, oxygen, or ultraviolet light,

the iodide anion (17) undergoes oxidation to form elemental iodine (12).

In perovskite photovoltaics, trace |2 acts as a non-radiative recombination center (a deep-level

trap state), which drastically reduces the power conversion efficiency (PCE) and induces

severe J-V hysteresis. In drug development, Iz introduces reactive electrophilic impurities that

can derail sensitive stoichiometric coupling reactions.
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Figure 1: Mechanism of CHAI degradation via environmental exposure and iodide oxidation.
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Q1: My newly opened bottle of CHAI has a slight yellow tint. Can | still use it for my precursor
solutions? Al: No. A yellow or brown tint is the visual confirmation of elemental iodine (I2)
contamination via oxidation. Using degraded CHAI will introduce structural defects into your
target compounds. You must perform the Antisolvent Recrystallization Protocol (detailed below)
before use.

Q2: What is the optimal storage micro-environment for CHAI? A2: CHAI must be stored in a
tightly sealed amber glass vial within an inert atmosphere glovebox (Argon or Nitrogen)
maintained at <0.1 ppm Oz and Hz0. If a glovebox is unavailable, use a vacuum desiccator
stored in a dark cabinet, and purge the primary container with dry N2 before sealing.

Q3: How do | handle CHAI safely and accurately on the benchtop? A3: CHAI causes skin and
serious eye irritation . Always handle it inside a certified fume hood using nitrile gloves and
safety goggles. Crucial Tip: CHAI is a fine powder that easily holds a static charge. When
weighing, use an anti-static weighing boat or discharge your spatulas with an anti-static gun.
Static dispersion leads to powder clinging to the balance walls, resulting in inaccurate
stoichiometric ratios—a fatal error in perovskite synthesis.

Diagnhostic & Recovery Workflow
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Figure 2: Decision tree and troubleshooting workflow for inspecting and recovering CHAI.
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Standard Operating Procedures (SOPSs)
SOP 1: Inert Transfer and Aliquoting (Preventative Maintenance)

Causality: Repeatedly opening a bulk container introduces trace ambient oxygen and moisture,
accelerating batch degradation. Aliquoting isolates the bulk supply from these micro-exposures.

Unboxing: Receive the commercial CHAI bottle and immediately transfer it into the
antechamber of an inert gas glovebox (Ar/Nz).

e Purging: Perform three vacuum/purge cycles in the antechamber to completely remove the
ambient atmosphere.

 Aliquoting: Inside the glovebox, transfer the bulk CHAI into smaller, single-use amber glass
vials (e.g., 1g or 5g aliquots).

o Sealing: Seal the vials with PTFE-lined caps and wrap the outer seams with Parafilm. Store
in the dark sector of the glovebox.

SOP 2: Antisolvent Recrystallization (Material Recovery)

Causality: Ethanol acts as a polar protic solvent to dissolve the CHAI, while diethyl ether acts
as a non-polar antisolvent. When ether is added, the polar CHAI crashes out (precipitates) into
pure crystals, while the non-polar Iz impurities remain highly soluble in the ether/ethanol
supernatant.

Dissolution: In a fume hood, dissolve the degraded (yellow) CHAI in a minimum volume of
anhydrous ethanol at 60 °C until a saturated solution is formed.

o Antisolvent Addition: Remove from heat. Slowly add cold, anhydrous diethyl ether dropwise
while stirring vigorously until the solution becomes persistently cloudy.

o Crystallization: Transfer the flask to an ice bath (0 °C) for 2 hours to promote the precipitation
of pure CHAI crystals.

o Filtration: Filter the crystals under dynamic vacuum using a Buchner funnel. Wash the filter
cake twice with cold diethyl ether to strip away any residual surface iodine.
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» Drying: Transfer the purified crystals to a vacuum oven. Dry at 60 °C under dynamic vacuum
(-0.1 MPa) for 24 hours to remove all intercalated solvent molecules.

o Self-Validation Step: To verify purity, dissolve 10 mg of the newly dried powder in 1 mL of
anhydrous ethanol. The resulting solution must be perfectly colorless. Any residual yellow tint
indicates incomplete I2 removal, mandating a second recrystallization cycle. If colorless,
immediately transfer the batch to the glovebox.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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